Cas no 2008-05-1 (Benzoxazole, 2-propyl-)

• Product Name: Benzoxazole, 2-propyl-
• CAS No: 2008-05-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 238971
• PubChem ID: 12406329
• Update Time: 2025-04-19

Benzoxazole, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-propyl-
• SCHEMBL1748040
• 2-Propylbenzoxazole
• DTXSID70496774
• 2008-05-1
• 2-Propyl-1,3-benzoxazole

• Inchi： 1S/C10H11NO/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7H,2,5H2,1H3
• InChI Key： VUSJXKGMIHFNRB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCC

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles